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Mono[2-(perfluorohexyl)ethyl] Phosphate Mono[2-(perfluorohexyl)ethyl] Phosphate Perfluorooctyl phosphate is a monoalkyl phosphate that is 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-ol in which the hydroxyl hydrogen is substituted by a phosphate group. It has a role as an environmental contaminant and a xenobiotic. It is a monoalkyl phosphate and an organofluorine compound.
Brand Name: Vulcanchem
CAS No.: 57678-01-0
VCID: VC0142134
InChI: InChI=1S/C8H6F13O4P/c9-3(10,1-2-25-26(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2H2,(H2,22,23,24)
SMILES: C(COP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Molecular Formula: C8H6F13O4P
Molecular Weight: 444.08 g/mol

Mono[2-(perfluorohexyl)ethyl] Phosphate

CAS No.: 57678-01-0

Reference Standards

VCID: VC0142134

Molecular Formula: C8H6F13O4P

Molecular Weight: 444.08 g/mol

Mono[2-(perfluorohexyl)ethyl] Phosphate - 57678-01-0

CAS No. 57678-01-0
Product Name Mono[2-(perfluorohexyl)ethyl] Phosphate
Molecular Formula C8H6F13O4P
Molecular Weight 444.08 g/mol
IUPAC Name 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl dihydrogen phosphate
Standard InChI InChI=1S/C8H6F13O4P/c9-3(10,1-2-25-26(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h1-2H2,(H2,22,23,24)
Standard InChIKey FZTRDYSPWWJCOF-UHFFFAOYSA-N
SMILES C(COP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Canonical SMILES C(COP(=O)(O)O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Description Perfluorooctyl phosphate is a monoalkyl phosphate that is 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctan-1-ol in which the hydroxyl hydrogen is substituted by a phosphate group. It has a role as an environmental contaminant and a xenobiotic. It is a monoalkyl phosphate and an organofluorine compound.
Synonyms 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluoro-1-octanol 1-(Dihydrogen Phosphate);
PubChem Compound 14250578
Last Modified Nov 11 2021
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